![molecular formula C9H8O2 B067579 3,4-dimethylidenecyclohexa-1,5-diene-1-carboxylic Acid CAS No. 166827-94-7](/img/structure/B67579.png)
3,4-dimethylidenecyclohexa-1,5-diene-1-carboxylic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dimethylidenecyclohexa-1,5-diene-1-carboxylic acid, also known as DMCHDCA, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
3,4-dimethylidenecyclohexa-1,5-diene-1-carboxylic Acid has been studied for its potential applications in a variety of scientific research fields, including organic synthesis, materials science, and medicinal chemistry. In organic synthesis, this compound can be used as a building block for the synthesis of more complex molecules. In materials science, this compound can be incorporated into polymers to improve their properties. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and HIV.
Mechanism of Action
The mechanism of action of 3,4-dimethylidenecyclohexa-1,5-diene-1-carboxylic Acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in various cellular processes. For example, this compound has been shown to inhibit the activity of the enzyme DNA topoisomerase II, which is involved in DNA replication and cell division. This compound has also been shown to inhibit the activity of the protein kinase CK2, which is involved in various signaling pathways in cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific context in which it is used. For example, in cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which can lead to the death of cancer cells. In HIV-infected cells, this compound has been shown to inhibit viral replication by interfering with the integration of the viral genome into the host cell genome.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dimethylidenecyclohexa-1,5-diene-1-carboxylic Acid in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of using this compound is its relatively high cost, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving 3,4-dimethylidenecyclohexa-1,5-diene-1-carboxylic Acid. One area of interest is the development of new synthetic methods for this compound and related compounds, which could lead to the discovery of new applications. Another area of interest is the investigation of the mechanism of action of this compound in more detail, which could lead to the discovery of new targets for drug development. Additionally, the potential use of this compound in combination with other drugs or therapies is an area of interest for future research.
Synthesis Methods
3,4-dimethylidenecyclohexa-1,5-diene-1-carboxylic Acid can be synthesized through a multistep process that involves the use of various reagents and catalysts. The first step involves the reaction of 2,3-dimethyl-1,3-butadiene with maleic anhydride in the presence of a Lewis acid catalyst to form the corresponding Diels-Alder adduct. This adduct is then subjected to a series of chemical transformations, including oxidation, deprotection, and decarboxylation, to yield this compound.
Properties
166827-94-7 | |
Molecular Formula |
C9H8O2 |
Molecular Weight |
148.16 g/mol |
IUPAC Name |
3,4-dimethylidenecyclohexa-1,5-diene-1-carboxylic acid |
InChI |
InChI=1S/C9H8O2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H2,(H,10,11) |
InChI Key |
XNIDDDXPVSHZFO-UHFFFAOYSA-N |
SMILES |
C=C1C=CC(=CC1=C)C(=O)O |
Canonical SMILES |
C=C1C=CC(=CC1=C)C(=O)O |
synonyms |
1,5-Cyclohexadiene-1-carboxylicacid,3,4-bis(methylene)-(9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.